N'-hydroxy-2-(piperidin-1-ylmethyl)benzene-1-carboximidamide

Specification

• Molecular Formula: C13H19N3O
• Molecular Weight: 233.31 g/mol
• IUPAC Name: N'-hydroxy-2-(piperidin-1-ylmethyl)benzenecarboximidamide
• Standard InChI: InChI=1S/C13H19N3O/c14-13(15-17)12-7-3-2-6-11(12)10-16-8-4-1-5-9-16/h2-3,6-7,17H,1,4-5,8-10H2,(H2,14,15)
• Standard InChI Key: AAZWKAPUIFMKEH-UHFFFAOYSA-N
• Isomeric SMILES: C1CCN(CC1)CC2=CC=CC=C2/C(=N/O)/N
• Canonical SMILES: C1CCN(CC1)CC2=CC=CC=C2C(=NO)N

Introduction

N'-hydroxy-2-(piperidin-1-ylmethyl)benzene-1-carboximidamide is an organic compound that has garnered attention for its potential applications in medicinal chemistry. This compound features a hydroxylamine functional group attached to a benzene ring, which is further substituted with a piperidine moiety. It is classified under carboximidamides, characterized by the presence of the carboximidamide functional group.

Molecular Formula and CAS Number

• Molecular Formula: Not explicitly mentioned in the search results, but the SMILES notation is provided as ON=C(c1ccccc1CN1CCCCC1)N.

• CAS Number: 1016780-05-4.

Synthesis

The synthesis of N'-hydroxy-2-(piperidin-1-ylmethyl)benzene-1-carboximidamide typically involves the reaction of appropriate precursors that yield the hydroxylamine and piperidine components. The reaction may proceed through nucleophilic attack by the hydroxylamine on the carbonyl carbon of an aldehyde, followed by dehydration to form the desired carboximidamide structure. Purification techniques such as recrystallization or chromatography are employed to isolate the product.

Potential Applications

N'-hydroxy-2-(piperidin-1-ylmethyl)benzene-1-carboximidamide has potential applications in medicinal chemistry and pharmacology due to its unique structure and functional groups. The versatility of this compound makes it an interesting candidate for further exploration in these fields.

N'-Hydroxy-2-(4-methyl-1-piperidinyl)-benzenecarboximidamide

• Molecular Formula: C13H19N3O.

• Molecular Weight: 233.31 g/mol.

• CAS Number: 1021243-87-7.

N'-hydroxy-2-(piperidin-1-yl)pyridine-3-carboximidamide

• Molecular Formula: C11H16N4O.

• Molecular Weight: Not specified in the search results.

• CAS Number: 59025-42-2.

Data Table for Comparison

Compound Name	Molecular Formula	Molecular Weight	CAS Number
N'-hydroxy-2-(piperidin-1-ylmethyl)benzene-1-carboximidamide	Not specified	Not specified	1016780-05-4
N'-Hydroxy-2-(4-methyl-1-piperidinyl)-benzenecarboximidamide	C13H19N3O	233.31 g/mol	1021243-87-7
N'-hydroxy-2-(piperidin-1-yl)pyridine-3-carboximidamide	C11H16N4O	Not specified	59025-42-2